TPT197 HCl
Description
TPT-197 is a thiophene thiourea derivative with molecule weight 197 in free base form. There is no formal name yet, we temporally call this molecule as TPT-197. Please also see similar products: TPT-197; TPT-260; TPT-172.
Scientific Research Applications
Genetically Engineered T Cells
Genetic Engineering of T Cells : Triptolide has been studied in the context of genetically engineered T cells, particularly in cancer treatment. Engineered T cells, like CAR T cells, have shown promise in treating B cell malignancies. Triptolide's immunosuppressive properties may contribute to this field by potentially enhancing the efficacy of these therapies (Sadelain, Rivière, & Riddell, 2017).
Cancer Stem Cell Markers : Research has also linked Triptolide to the study of cancer stem cell markers such as Keratin 19 in hepatocellular carcinoma. This suggests a potential role for Triptolide in targeting cancer stem cells, which are crucial for cancer progression and metastasis (Kawai et al., 2015).
Epigenetic Activation in Cancer : Triptolide has been involved in studies exploring epigenetic mechanisms in cancer, such as the activation of the MiR-200 family in hepatocellular carcinoma. This indicates its potential role in modifying epigenetic pathways that contribute to cancer metastasis suppression (Zhang et al., 2013).
Drug Development and Combination Therapy
Antiproliferative Activity in Drug Development : The compound has been a subject of interest in the development of new anticancer agents, particularly in relation to its effects on topoisomerase I, a key enzyme involved in DNA replication (Lavergne et al., 2000).
Cytotoxicity Studies : Triptolide's cytotoxic effects on different cell types, such as human retinal pigment epithelial cells, have been investigated. This is crucial for understanding its potential side effects and therapeutic window in various treatments (Yeung et al., 2004).
Radiotracer Development : Studies have also focused on the use of radiotracers in detecting trace amounts of platinum in biological materials, which could be relevant in the context of drug delivery and monitoring of Triptolide-based treatments (Parent et al., 2008).
Gene-Directed Enzyme Prodrug Therapy : Research on gene-directed enzyme prodrug therapy (GDEPT) involving Triptolide suggests its role in activating prodrugs to treat cancer, highlighting its potential in targeted cancer therapy (Prosser et al., 2010).
Properties
Molecular Formula |
C7H7N3S2 |
|---|---|
Molecular Weight |
197.28 |
Appearance |
white to off-white solid powder |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
